Cas no 1585977-05-4 (2-Amino-4-chloronicotinonitrile)

• Product Name: 2-Amino-4-chloronicotinonitrile
• CAS No: 1585977-05-4
• MF: C₆H₄ClN₃
• MW: 153.569059371948
• MDL: MFCD28680994
• CID: 5210248
• Update Time: 2025-10-25

2-Amino-4-chloronicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-chloronicotinonitrile
• 3-Pyridinecarbonitrile, 2-amino-4-chloro-

• MDL： MFCD28680994
• Inchi： 1S/C6H4ClN3/c7-5-1-2-10-6(9)4(5)3-8/h1-2H,(H2,9,10)
• InChI Key： JLRYLZOKHUFFKY-UHFFFAOYSA-N
• SMILES： C1(N)=NC=CC(Cl)=C1C#N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 2-Amino-4-chloronicotinonitrile

2-Amino-4-chloronicotinonitrile (CAS No. 1585977-05-4): A Versatile Chemical Intermediate for Pharmaceutical and Agrochemical Applications

2-Amino-4-chloronicotinonitrile (CAS No. 1585977-05-4) is a specialized nicotinonitrile derivative that has gained significant attention in recent years due to its versatile applications in pharmaceutical and agrochemical synthesis. This compound, with the molecular formula C₆H₄ClN₃, serves as a crucial building block for the development of various biologically active molecules. Its unique structural features, including the amino group at position 2 and the chloro substituent at position 4, make it particularly valuable for creating diverse molecular architectures.

The growing interest in 2-amino-4-chloronicotinonitrile synthesis and its derivatives aligns with current trends in drug discovery, where researchers are increasingly focusing on nitrogen-containing heterocycles. These compounds often exhibit improved pharmacokinetic properties and target specificity. Recent searches in scientific databases and AI-powered research tools reveal frequent queries about "nicotinonitrile applications in medicine" and "chloropyridine derivatives as drug candidates," highlighting the relevance of this compound in contemporary research.

From a chemical perspective, 2-amino-4-chloronicotinonitrile demonstrates several interesting properties that contribute to its utility. The compound typically appears as a light yellow to beige crystalline powder with moderate solubility in common organic solvents. Its nitrile functionality offers multiple possibilities for chemical transformations, while the chloro group provides an excellent handle for further functionalization through cross-coupling reactions. These characteristics make it particularly valuable in modern synthetic chemistry approaches.

In pharmaceutical applications, 2-amino-4-chloronicotinonitrile serves as a key intermediate for the synthesis of various drug candidates. Recent patent literature indicates its use in developing kinase inhibitors, which are currently a hot topic in cancer research. The compound's scaffold is particularly valuable for creating selective kinase inhibitors that target specific pathways involved in cell proliferation. This aligns with the growing trend toward personalized medicine and targeted therapies, where molecules with precise molecular recognition are increasingly sought after.

The agrochemical industry also benefits significantly from 2-amino-4-chloronicotinonitrile derivatives. As the demand for more efficient and environmentally friendly crop protection agents grows, this compound has found application in the synthesis of novel pesticides and herbicides. Its structural features allow for the creation of molecules with improved pest specificity and reduced environmental persistence, addressing current concerns about sustainable agriculture. Search engine data shows increasing interest in "green chemistry approaches to pesticide development," where compounds like 2-amino-4-chloronicotinonitrile play a crucial role.

From a synthetic chemistry standpoint, researchers have developed various methods for 2-amino-4-chloronicotinonitrile preparation. Modern approaches often employ catalytic systems that minimize waste and improve atom economy, reflecting the principles of green chemistry. The compound can be synthesized through cyanation of appropriately substituted pyridine derivatives or through multi-component reactions that efficiently construct the nicotinonitrile core. These methods are frequently searched in academic databases under terms like "efficient synthesis of aminonicotinonitriles" and "catalytic cyanation methods."

The market for 2-amino-4-chloronicotinonitrile has shown steady growth, particularly in regions with strong pharmaceutical and agrochemical industries. Analytical reports indicate increasing demand from contract research organizations and custom synthesis providers. This trend corresponds with the broader movement toward outsourcing specialized chemical synthesis, as companies seek to focus on core competencies while relying on expert partners for intermediate production. The compound's CAS number (1585977-05-4) frequently appears in supplier databases and chemical sourcing platforms.

Quality control and analytical characterization of 2-amino-4-chloronicotinonitrile are critical aspects of its production and application. Standard analytical techniques include HPLC for purity assessment, mass spectrometry for molecular weight confirmation, and NMR spectroscopy for structural verification. These quality assurance measures ensure the compound meets the stringent requirements of pharmaceutical and agrochemical applications, where consistency and purity are paramount. Recent advancements in analytical technology have improved detection limits and reduced analysis times for such specialized intermediates.

Environmental and safety considerations for 2-amino-4-chloronicotinonitrile follow standard chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment and adequate ventilation are recommended during handling. The compound's environmental fate and biodegradation pathways are subjects of ongoing research, particularly as regulatory requirements for chemical products become more stringent worldwide. This focus on environmental impact aligns with current industry trends toward sustainable chemistry practices.

Future research directions for 2-amino-4-chloronicotinonitrile and its derivatives appear promising. Emerging applications in materials science, particularly in the development of organic electronic materials, are being explored. The compound's ability to participate in various chemical transformations makes it attractive for creating novel conjugated systems with potential applications in organic semiconductors. This diversification of applications corresponds with the broader chemical industry's movement toward multifunctional materials and the integration of molecular design across different technological fields.

In conclusion, 2-amino-4-chloronicotinonitrile (CAS No. 1585977-05-4) represents a valuable chemical building block with wide-ranging applications in pharmaceuticals, agrochemicals, and potentially in materials science. Its structural versatility, combined with current industry trends toward targeted therapies and sustainable chemistry, ensures its continued relevance in chemical research and development. As synthetic methodologies advance and new applications emerge, this compound is likely to maintain its position as an important intermediate in specialized chemical synthesis.